2-Isoxazol-5-yl-benzoic acid methyl ester

• Molecular Formula: C11H9NO3
• Molecular Weight: 203.19 g/mol
• IUPAC Name: methyl 2-(1,2-oxazol-5-yl)benzoate
• InChI: InChI=1S/C11H9NO3/c1-14-11(13)9-5-3-2-4-8(9)10-6-7-12-15-10/h2-7H,1H3
• InChI Key: VJRXVCVXVFVCCM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1C2=CC=NO2

Description

2-Isoxazol-5-yl-benzoic acid methyl ester is a useful research compound. Its molecular formula is C11H9NO3 and its molecular weight is 203.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-((E)-3-dimethylamino-acryloyl)-benzoic acid methyl ester (1.295 mg, 5.552 mmol) in methanol (21 mL) is added hydroxylamine hydrochloride (964.5 mg, 13.88 mmol). The reaction mixture is heated to reflux for 1.5 hours. After this time, the reaction mixture is loaded onto silica gel and purified using silica gel flash column chromatography with 1-10% MeOH in CH2Cl2 as the eluent to give 2-isoxazol-5-yl-benzoic acid methyl ester (587 mg, 52%).